Cas no 197781-21-8 (5-methyloxolan-3-amine)

• Product Name: 5-methyloxolan-3-amine
• CAS No: 197781-21-8
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD19216759
• CID: 117194
• PubChem ID: 22011941
• Update Time: 2025-05-04

5-methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• Pentitol,2-amino-1,4-anhydro-2,3,5-trideoxy- (9CI)
• Pentitol,2-amino-1,4-anhydro-2,3,5-trideoxy-(9CI)
• 4-amino-2-methyltetrahydrofuran
• 5-methyloxolan-3-amine
• 5-Methyltetrahydrofuran-3-amine
• HLAUKISKFSLYFI-UHFFFAOYSA-N

• MDL： MFCD19216759
• Inchi： 1S/C5H11NO/c1-4-2-5(6)3-7-4/h4-5H,2-3,6H2,1H3
• InChI Key： HLAUKISKFSLYFI-UHFFFAOYSA-N
• SMILES： O1CC(CC1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.099
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 5-methyloxolan-3-amine

Introduction to 5-methyloxolan-3-amine (CAS No. 197781-21-8)

5-methyloxolan-3-amine, also known by its CAS number 197781-21-8, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a five-membered oxolan ring with a methyl group and an amine functional group. The specific arrangement of these functional groups imparts distinct chemical and biological properties to 5-methyloxolan-3-amine, making it a valuable compound for various applications, particularly in pharmaceutical research and development.

The chemical formula of 5-methyloxolan-3-amine is C6H13NO2, and its molecular weight is approximately 135.17 g/mol. The compound can exist in different stereoisomeric forms, which can significantly influence its reactivity and biological activity. The synthesis of 5-methyloxolan-3-amine typically involves multi-step processes, including ring formation, functional group introduction, and stereochemical control. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research purposes.

In the context of medicinal chemistry, 5-methyloxolan-3-amine has been explored for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors and enzymes. For instance, studies have shown that 5-methyloxolan-3-amine can interact with G protein-coupled receptors (GPCRs), which are important targets for drug discovery. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. By modulating the activity of these receptors, 5-methyloxolan-3-amine could potentially be used to treat conditions such as neurological disorders, cardiovascular diseases, and inflammatory diseases.

Beyond its interactions with GPCRs, 5-methyloxolan-3-amine has also been investigated for its effects on other biological targets. For example, recent research has highlighted its potential as an inhibitor of specific enzymes involved in metabolic pathways. Enzyme inhibition can be a valuable strategy for developing drugs that target metabolic disorders such as diabetes and obesity. The ability of 5-methyloxolan-3-amine to selectively inhibit these enzymes without causing significant side effects makes it an attractive candidate for further development.

In addition to its therapeutic potential, 5-methyloxolan-3-amine has also been studied for its use as a building block in the synthesis of more complex molecules. Its unique chemical structure allows it to serve as a versatile intermediate in organic synthesis, enabling the construction of a wide range of derivatives with diverse functionalities. This versatility has led to its application in the development of new materials and pharmaceuticals, further expanding its utility beyond traditional medicinal chemistry.

The safety profile of 5-methyloxolan-3-amine is another important aspect that has been extensively studied. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, as with any new chemical entity (NCE), thorough safety assessments are necessary before it can be advanced to clinical trials. Ongoing research aims to further elucidate the pharmacokinetic and pharmacodynamic properties of 5-methyloxolan-3-amine, providing critical data for its safe and effective use in humans.

In conclusion, 5-methyloxolan-3-amine (CAS No. 197781-21-8) is a promising compound with a wide range of potential applications in both basic research and drug development. Its unique chemical structure and biological activities make it an important molecule for further investigation. As research continues to advance our understanding of this compound, it is likely that new opportunities will emerge for its use in addressing unmet medical needs and advancing the field of medicinal chemistry.